Cas no 1240601-65-3 (4-Chloro-5-fluoropyrimidine-2-carboxylic acid)

• Product Name: 4-Chloro-5-fluoropyrimidine-2-carboxylic acid
• CAS No: 1240601-65-3
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• CID: 6625425
• PubChem ID: 129917135
• Update Time: 2025-05-17

4-Chloro-5-fluoropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7699861
• 4-chloro-5-fluoropyrimidine-2-carboxylic acid
• 1240601-65-3
• Z1255429910
• 4-Chloro-5-fluoropyrimidine-2-carboxylic acid

• Inchi： 1S/C5H2ClFN2O2/c6-3-2(7)1-8-4(9-3)5(10)11/h1H,(H,10,11)
• InChI Key： HFCZPFSWUOQGTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 175.9788832g/mol
• Monoisotopic Mass: 175.9788832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-Chloro-5-fluoropyrimidine-2-carboxylic acid

Introduction to 4-Chloro-5-fluoropyrimidine-2-carboxylic acid (CAS No. 1240601-65-3)

4-Chloro-5-fluoropyrimidine-2-carboxylic acid, with the chemical identifier CAS No. 1240601-65-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This pyrimidine derivative exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the pyrimidine ring imparts distinct reactivity, enabling its use in diverse synthetic pathways.

The compound’s molecular structure, characterized by a chlorinated pyrimidine core linked to a carboxylic acid group, facilitates its role as a building block in drug development. Pyrimidine derivatives are well-documented for their biological significance, particularly in the context of nucleic acid metabolism and enzyme inhibition. The fluorine atom, in particular, enhances metabolic stability and binding affinity, making such compounds attractive for medicinal applications.

In recent years, 4-Chloro-5-fluoropyrimidine-2-carboxylic acid has garnered attention due to its potential in the design of novel therapeutic agents. Research has highlighted its utility in the synthesis of kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The chloro group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks.

One notable application lies in the development of antiviral medications. Pyrimidine-based compounds have been explored for their ability to interfere with viral replication by mimicking natural nucleobases or inhibiting essential viral enzymes. The fluorine substitution in 4-Chloro-5-fluoropyrimidine-2-carboxylic acid enhances its incorporation into viral genomes, potentially leading to increased efficacy against resistant strains.

The carboxylic acid moiety further expands its synthetic versatility. It can be esterified to improve solubility or amidated to form peptide mimetics, which are increasingly relevant in targeted drug delivery systems. Additionally, this functional group allows for derivatization into other pharmacophores, such as sulfonamides or thioureas, broadening its scope in medicinal chemistry.

Advances in computational chemistry have also facilitated the optimization of 4-Chloro-5-fluoropyrimidine-2-carboxylic acid derivatives for improved pharmacokinetic profiles. Molecular modeling studies indicate that modifications around the pyrimidine ring can modulate binding interactions with biological targets, offering insights into structure-activity relationships (SAR). Such computational approaches are accelerating the discovery of next-generation candidates for clinical trials.

In clinical research, preclinical studies have demonstrated promising results using 4-Chloro-5-fluoropyrimidine-2-carboxylic acid as a scaffold for anti-cancer agents. Its ability to selectively inhibit aberrant signaling pathways has been observed in vitro and in vivo models. For instance, derivatives of this compound have shown potential in targeting tyrosine kinases overexpressed in certain solid tumors and hematological malignancies.

The synthesis of 4-Chloro-5-fluoropyrimidine-2-carboxylic acid itself is an area of active investigation. Modern synthetic methodologies emphasize green chemistry principles, aiming to reduce waste and improve yields through catalytic processes or flow chemistry techniques. These advancements not only enhance efficiency but also align with regulatory requirements for sustainable manufacturing practices.

The role of fluorine-containing pyrimidines in medicinal chemistry continues to evolve with emerging technologies such as CRISPR-Cas9 gene editing and mRNA therapeutics. 4-Chloro-5-fluoropyrimidine-2-carboxylic acid derivatives may serve as key components in developing nucleic acid-modifying agents or probes for diagnostic applications. Its unique electronic properties make it an excellent candidate for photoactivatable probes used in cellular imaging studies.

Economic considerations also play a critical role in the adoption of 4-Chloro-5-fluoropyrimidine-2-carboxylic acid as an industrial intermediate. As demand grows for fluorinated pharmaceuticals, cost-effective production methods become increasingly important. Collaborative efforts between academia and industry are driving innovations that streamline synthesis while maintaining high purity standards required for pharmaceutical use.

The future prospects of this compound are further illuminated by interdisciplinary research combining organic chemistry with bioinformatics and artificial intelligence (AI). AI-driven virtual screening platforms can rapidly identify novel analogs of 4-Chloro-5-fluoropyrimidine-2-carboxylic acid with optimized properties before experimental validation—a paradigm shift that accelerates drug discovery pipelines.

In summary,4-Chloro-5-fluoropyrimidine-2-carboxylic acid (CAS No. 1240601-65-3) represents a versatile and highly relevant molecule within modern pharmaceutical research. Its structural features enable diverse applications across oncology, antiviral therapy, and diagnostic imaging while benefiting from continuous improvements in synthetic methodologies and computational tools.